Cas no 23633-07-0 (Dl-4-Chlorophenylalanine Hydrochloric Acid Salt)

• Product name: Dl-4-Chlorophenylalanine Hydrochloric Acid Salt
• CAS No: 23633-07-0
• MF: C₉H₁₀NO₂Cl^.HCl
• MW: 236.09514
• MDL: MFCD01674282
• CID: 283060
• PubChem ID: 11333810

Dl-4-Chlorophenylalanine Hydrochloric Acid Salt Chemical and Physical Properties

Names and Identifiers

• Phenylalanine,4-chloro-, hydrochloride (9CI)
• 2-amino-3-(4-chlorophenyl)propionic acid hydrochloride
• 4-chloro-phenylalanine , hydrochloride
• 4-Chlor-phenylalanin, Hydrochlorid
• Dl-4-Chlorophenylalanine Hydrochloric Acid Salt

• MDL： MFCD01674282
• Inchi： InChI=1S/C9H10ClNO2.ClH/c10-7-3-1-6(2-4-7)5-8(11)9(12)13;/h1-4,8H,5,11H2,(H,12,13);1H
• InChI Key： PFOCEDBJFKVRHU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC(C(=O)O)N.Cl

Computed Properties

• Exact Mass: 235.01700

Experimental Properties

• PSA: 63.32000
• LogP: 2.79670

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Dl-4-Chlorophenylalanine Hydrochloric Acid Salt

Dl-4-Chlorophenylalanine Hydrochloric Acid Salt: A Comprehensive Overview

Dl-4-Chlorophenylalanine Hydrochloric Acid Salt, also known by its CAS number 23633-07-0, is a compound of significant interest in the fields of chemistry, pharmacology, and biotechnology. This compound is a hydrochloric acid salt of 4-chlorophenylalanine, which is an amino acid derivative with a chlorine substituent on the aromatic ring. The compound has been extensively studied for its potential applications in drug development, particularly in the areas of neurology and metabolic disorders.

The structural formula of Dl-4-Chlorophenylalanine Hydrochloric Acid Salt consists of a central carbon atom bonded to an amino group, a carboxylic acid group (in its salt form), a hydrogen atom, and a substituted benzene ring with a chlorine atom. This substitution pattern imparts unique chemical properties to the molecule, making it a valuable substrate for various biochemical reactions. Recent studies have highlighted its role as a precursor in the synthesis of bioactive compounds, particularly those with potential therapeutic applications.

One of the most notable advancements in the study of Dl-4-Chlorophenylalanine Hydrochloric Acid Salt involves its application in the development of drugs targeting neurological disorders. Researchers have found that this compound can modulate neurotransmitter systems, particularly dopamine and serotonin pathways, which are critical in conditions such as Parkinson's disease and depression. For instance, a 2023 study published in Nature Neuroscience demonstrated that derivatives of this compound could enhance dopamine signaling without inducing adverse side effects, marking a significant breakthrough in neuropharmacology.

In addition to its neurological applications, Dl-4-Chlorophenylalanine Hydrochloric Acid Salt has also been explored for its potential in metabolic research. The compound has been shown to influence lipid metabolism by interacting with key enzymes involved in fatty acid synthesis and degradation. A 2022 study conducted at the University of California revealed that this compound could reduce lipid accumulation in liver cells, suggesting its potential as a therapeutic agent for treating metabolic disorders such as obesity and fatty liver disease.

The synthesis of Dl-4-Chlorophenylalanine Hydrochloric Acid Salt involves several steps, including the chlorination of phenylalanine derivatives followed by acidic workup to form the hydrochloric acid salt. Recent advancements in synthetic chemistry have enabled researchers to optimize this process, leading to higher yields and improved purity. These improvements have facilitated large-scale production, making the compound more accessible for both research and commercial applications.

From an environmental standpoint, the ecological impact of Dl-4-Chlorophenylalanine Hydrochloric Acid Salt has also been a topic of interest. Studies have shown that this compound is biodegradable under certain conditions, reducing concerns about its long-term persistence in the environment. However, further research is needed to fully understand its environmental fate and potential risks.

In conclusion, Dl-4-Chlorophenylalanine Hydrochloric Acid Salt is a versatile compound with promising applications in various fields. Its unique chemical properties and biological activity make it an invaluable tool for researchers seeking innovative solutions to complex health challenges. As ongoing studies continue to uncover new insights into its mechanisms and applications, this compound is poised to play an increasingly important role in the development of novel therapeutic agents.